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Compound of Interest

Compound Name: 0,0, S-Triethyl thiophosphate
CAS No.: 1186-09-0
Cat. No.: B046645

Get Quote

This guide provides a comprehensive technical overview of O,0,S-Triethyl phosphorothioate, a
significant organophosphorus compound. Designed for researchers, scientists, and
professionals in drug development and chemical safety, this document delves into its core
chemical identity, physicochemical properties, toxicological profile, and the logic behind its
formal nomenclature.

Core Chemical Identity and Structure

0,0,S-Triethyl phosphorothioate is an organothiophosphate, a class of compounds where at
least one oxygen atom in a phosphate group is replaced by sulfur.[1] It is crucial to distinguish
this compound from its isomer, O,0,0-Triethyl phosphorothioate, as the placement of the sulfur
atom dictates its chemical properties and reactivity.

IUPAC Name: The formal IUPAC name for this compound is O,0,S-Triethyl phosphorothioate.
[2][3][4] An alternative, though less common, systematic name is 1-
[ethoxy(ethylsulfanyl)phosphoryl]oxyethane.[3]
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Synonyms: The compound is known by several other names in literature and commercial
listings, including O,0,S-Triethyl phosphorothiolate, O,0-Diethyl S-ethyl phosphorothioate, and
Thiophosphoric acid O,0,S-triethyl ester.[3][4]

Key ldentifiers:
e CAS Number: 1186-09-0[2][3][4]
e Molecular Formula: CeH1503PS[2][3][4]

e Molecular Weight: 198.22 g/mol [2][4]

Molecular Structure

The structure of O,0,S-Triethyl phosphorothioate features a central pentavalent phosphorus
atom. This phosphorus center is bonded to four other groups:

o One oxygen atom via a double bond (a phosphoryl group, P=0).

o Two oxygen atoms via single bonds, each connected to an ethyl group (two ethoxy groups, -
OCH2CHs).

e One sulfur atom via a single bond, which is in turn connected to an ethyl group (an ethylthio
group, -SCH2CHs).

This specific arrangement, known as a phosphorothiolate, contains a P=0 bond and a P-S-C
linkage. This is distinct from the isomeric phosphorothionate form (O,0,0-isomer), which
contains a P=S bond and a P-O-C linkage.
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Caption: Chemical structure of O,0,S-Triethyl phosphorothioate.

Physicochemical and Spectroscopic Data

Understanding the physical properties of a compound is fundamental for its handling,
application, and analysis.

Physical Properties

The following table summarizes the key physicochemical properties of O,0,S-Triethyl
phosphorothioate.
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Property Value Source(s)
Appearance Clear, colorless liquid/oll [2][4]
Boiling Point 217°C (estimated) [2]

Density 1.1100 g/cm3 [2]

B Slightly soluble in Chloroform
Solubility [2]
and Ethyl Acetate

2-8°C, Refrigerator, Under
Storage [21[4]
Inert Atmosphere

Understanding the IUPAC Name: A Logical Breakdown

The IUPAC name provides a precise description of the molecule's connectivity. The choice of
nomenclature is critical as it differentiates between structural isomers.

Component Breakdown

Phosphorane Derivative
Assembly Logic
@ One O is replaced by S

Three ethyl groups attached _

@ Specifies attachment points:

2 on Oxygen, 1 on Sulfur

Core is Phosphorus

Click to download full resolution via product page

Caption: Logical workflow for constructing the IUPAC name.
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e Phosphoro-: This root indicates a derivative of a phosphorus oxoacid, in this case,
phosphoric acid (HzPOa).

 -thioate: This suffix signifies that one of the oxygen atoms of the parent phosphate has been
substituted with a sulfur atom.

o Triethyl: This indicates the presence of three ethyl (-CH2CHs) groups.

e 0,0,S-: These are locants that specify the exact points of attachment for the three ethyl
groups. Two ethyl groups are bonded to oxygen atoms (hence O,0-diethyl), and one ethyl
group is bonded to the sulfur atom (hence S-ethyl). This precise designation is vital to
distinguish it from the O,0,0-isomer (CAS 126-68-1), where all three ethyl groups are
attached to oxygens and the sulfur is double-bonded to the phosphorus.[5][6]

Synthesis and Reactivity Insights
Synthesis Context

While specific industrial synthesis routes for O,0,S-Triethyl phosphorothioate are proprietary,
the synthesis of related organothiophosphates provides valuable insight. Generally, these
compounds can be synthesized through various phosphorylation and thio-phosphorylation
reactions. For instance, the synthesis of arylthiophosphonates can be achieved through
methods like the thio-oxidation of phosphorus(lll) species or the direct phosphorylation of
organometallic intermediates.[7] A relevant reaction is the base-induced phospho-Fries
rearrangement of O-aryl-O,0-diethylthiophosphates, which transforms a P-O-Aryl bond into a
P-Aryl bond, showcasing the manipulability of these structures.[7][8]

Chemical Reactivity

As with other organophosphates, the reactivity of O,0,S-Triethyl phosphorothioate is centered
around the phosphorus atom. Key reactivity considerations include:

o Hydrolysis: The ester linkages (P-O-C and P-S-C) are susceptible to hydrolysis, particularly
under strong acidic or basic conditions.

o Oxidation: The sulfur atom can be oxidized. Organophosphates are known to release toxic
phosphorus oxides upon partial oxidation.[9]
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e Reaction with Reducing Agents: In the presence of strong reducing agents,
organophosphates can form highly toxic and flammable phosphine gas.[9]

Toxicological Profile and Applications
Primary Applications

0,0,S-Triethyl phosphorothioate is an organophosphorus pesticide.[2] This class of
compounds was developed for broad-spectrum insecticidal activity. The mechanism of toxicity
in insects often involves metabolic oxidation of a less toxic P=S bond (in thionate isomers) to
the highly toxic P=0O bond (the oxon form), which is a potent inhibitor of the critical enzyme
acetylcholinesterase.[1] While O,0,S-Triethyl phosphorothioate already possesses the P=0
bond, its toxicological properties are significant.

Mammalian Toxicity

This compound is classified as highly toxic.

o Acute Toxicity: It is a poison by ingestion, intravenous, and intraperitoneal routes.[2] The oral
LDso in rats is reported to be 27 mg/kg.[2]

» Health Effects: Studies have shown that it can induce toxicological lung damage in rats.[2]
Research on the related compound, O,0,S-trimethyl phosphorothioate, indicates that
compounds with this specific thiol structure can cause delayed mortality in rats, who may
refuse food and water after exposure.[10]

o Safety Precautions: When heated to decomposition, it emits toxic fumes of phosphorus
oxides (POx) and sulfur oxides (SOx).[2] Due to its toxicity, handling requires stringent safety
protocols, including use in well-ventilated areas and appropriate personal protective
equipment (PPE).

Conclusion

0,0,S-Triethyl phosphorothioate is a well-defined organophosphorus compound with significant
applications and a notable toxicological profile. A precise understanding of its structure, as
defined by its IUPAC name and confirmed by spectroscopic methods, is paramount for its safe
handling and for research into its biological and chemical activities. The distinction between this
phosphorothiolate isomer and its phosphorothionate counterpart is a critical lesson in chemical
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specificity, impacting everything from reactivity to biological function. Professionals working with
this or related compounds must adhere to strict safety guidelines commensurate with its high
toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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